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Compound of Interest

Compound Name: 1-lodo-2-methoxynaphthalene

Cat. No.: B1296216

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-lodo-2-methoxynaphthalene in a laboratory setting. Given
the identified hazards of this compound, adherence to these guidelines is critical to ensure
personal safety and minimize environmental impact.

Hazard Identification and GHS Classification

1-lodo-2-methoxynaphthalene is classified under the Globally Harmonized System (GHS)
with the following hazards[1][2][3]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Skin Irritation (Category 2): Causes skin irritation[1].

Serious Eye Damage/Eye Irritation (Category 1/2A): Causes serious eye damage or
irritation[1].

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation[1].

Signal Word: Danger[1]

Hazard Pictograms:
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1-lodo-2-
methoxynaphthalene.

Property Value Source(s)
Molecular Formula C11HolO [11[31[41[5]
Molecular Weight 284.09 g/mol [11[3114]
Physical State Solid [2]
Appearance Off-white to white solid [2]

Melting Point 88 °C [4]

Boiling Point 348.1 °C at 760 mmHg [2][4]
Density 1.674 g/cm3 [2][4]

Flash Point 164.3 °C [4]

Storage Temperature 2-8°C [4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 1-lodo-2-methoxynaphthalene in
a laboratory environment.

Pre-Handling Preparations

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantities of 1-lodo-2-methoxynaphthalene to be used and the specific
manipulations involved.

e Engineering Controls: Ensure a properly functioning chemical fume hood is available. All
handling of this compound should be performed within the fume hood to minimize inhalation
exposure.
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o Emergency Equipment: Verify that a safety shower and eyewash station are readily

accessible and have been recently tested.

» Spill Kit: Have a chemical spill kit readily available that is appropriate for solid organic

compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial. The following table details the recommended

equipment based on the known hazards.

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields or a

full-face shield.

To protect against splashes
and airborne particles that can

cause serious eye damage[1].

Skin Protection

- Gloves: Weatr nitrile or

neoprene gloves. Dispose of

contaminated gloves after use.

- Lab Coat: A chemically
resistant lab coat should be

worn and buttoned completely.

To prevent skin contact which

can cause irritation[1].

Respiratory Protection

For routine handling within a
fume hood, respiratory
protection may not be
required. If there is a risk of
generating dust or aerosols
outside of a fume hood, a

NIOSH-approved respirator

with an organic vapor cartridge

and a particulate pre-filter (N95

or better) should be used.

To protect against respiratory

tract irritation[1].

Handling Procedure
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» Transporting: Transport 1-lodo-2-methoxynaphthalene in a sealed, shatter-resistant
secondary container.

» Weighing and Dispensing:
o Perform all weighing and dispensing activities inside a chemical fume hood.

o Use a disposable weighing dish or tare a sealed container to avoid contaminating
balances.

o Handle the solid carefully to minimize dust generation.

o Experimental Setup:
o Set up all apparatus within the chemical fume hood before introducing the compound.
o Ensure all glassware is free of defects.

o Keep containers of 1-lodo-2-methoxynaphthalene closed when not in use.

Post-Handling Procedures

o Decontamination: Wipe down the work surface inside the fume hood with an appropriate
solvent (e.qg., isopropanol or ethanol) followed by soap and water.

 PPE Removal: Remove gloves and lab coat before leaving the work area. Wash hands
thoroughly with soap and water.

o Storage: Store 1-lodo-2-methoxynaphthalene in a tightly sealed, properly labeled container
in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing
agents[3][6].

Disposal Plan

Proper disposal of 1-lodo-2-methoxynaphthalene and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
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» Solid Waste: All solid waste contaminated with 1-lodo-2-methoxynaphthalene, including
unused compound, contaminated weighing dishes, and disposable PPE, should be collected
in a designated, labeled hazardous waste container for halogenated organic solids.

e Liquid Waste: Solutions containing 1-lodo-2-methoxynaphthalene should be collected in a
separate, labeled hazardous waste container for halogenated organic liquids.

e Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

Container Management

o Use waste containers that are chemically compatible with 1-lodo-2-methoxynaphthalene.
o Keep waste containers securely closed except when adding waste.

» Store waste containers in a designated satellite accumulation area within the laboratory,
away from heat and ignition sources.

Final Disposal

» All waste must be disposed of through a licensed hazardous waste disposal company.
e Do not dispose of 1-lodo-2-methoxynaphthalene down the drain or in the regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Visualized Workflows

To further clarify the operational procedures, the following diagrams illustrate the safe handling
workflow and the logic for selecting appropriate personal protective equipment.
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Caption: Workflow for the safe handling of 1-lodo-2-methoxynaphthalene.
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Caption: PPE selection based on the hazards of 1-lodo-2-methoxynaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
lodo-2-methoxynaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296216#personal-protective-equipment-for-
handling-1-iodo-2-methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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